Cas no 3546-17-6 (Coenzyme A, S-heptadecanoate)

Coenzyme A, S-heptadecanoate structure

Product Name:Coenzyme A, S-heptadecanoate

CAS No:3546-17-6

Molecular Formula:C₃₈H₆₈N₇O₁₇P₃S

Molecular Weight:1019.96962

MDL:MFCD00079338

CID:308362

PubChem ID:3082004

Coenzyme A, S-heptadecanoate Properties

Names and Identifiers

- Coenzyme A,S-heptadecanoate
- heptadecanoyl-CoA
- Coenzyme A, heptadecanoyl-
- Coenzyme A, heptadecyl-
- Heptadecanoyl-coenzyme A
- Heptadecyl-coa
- Heptadecyl-coenzyme A
- S-{(9R)-17-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-9,13,15-trihydroxy-10,10-dimethyl-13,15-dioxido-4,8-dioxo-12,14,16-trioxa-3,7-diaza-13,15-diphosphaheptadec-1-yl} heptadecanethioate (non-preferred name)
- Margaroyl coenzyme A
- Heptadecanoyl-CoA
- Heptadecanoyl coenzyme A
- Coenzyme A, S-heptadecanoate
- CHEBI:74397
- LMFA07050325
- s-Heptadecanoyl coenzyme A
- 3546-17-6
- 3'-phosphoadenosine 5'-(3-{(3R)-4-[(3-{[2-(heptadecanoylsulfanyl)ethyl]amino}-3-oxopropyl)amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl} dihydrogen diphosphate)
- Heptadecanoyl CoA
- CS-0132738
- s-heptadecanoate-coenzyme a
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] heptadecanethioate
- SCHEMBL1064890
- Margaroyl coenzyme A
- S-heptadecanoate coenzyme A
- s-heptadecanoic acid
- s-heptadecanoate
- Q27144642
- DTXSID201316404
- Heptadecanoyl-CoA; (Acyl-CoA); [M+H]+;
- {[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-2-({[({[(3R)-3-[(2-{[2-(heptadecanoylsulfanyl)ethyl]carbamoyl}ethyl)carbamoyl]-3-hydroxy-2,2-dimethylpropoxy](hydroxy)phosphoryl}oxy)(hydroxy)phosphoryl]oxy}methyl)-4-hydroxyoxolan-3-yl]oxy}phosphonic acid
- n-Heptadecanoic acid coenzyme a
- Margaric acid coa
- HY-131303
- Heptadecanoic acid coa
- S-Heptadecanoyl CoA
- NS00121116
- G83437
- n-Heptadecanoyl coenzyme A lithium salt
- DA-64109
- MDL： MFCD00079338
- InChIKey： DRABUZIHHACUPI-UVICFMDKSA-N
- Inchi： InChI=1S/C38H68N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-29(47)66-22-21-40-28(46)19-20-41-36(50)33(49)38(2,3)24-59-65(56,57)62-64(54,55)58-23-27-32(61-63(51,52)53)31(48)37(60-27)45-26-44-30-34(39)42-25-43-35(30)45/h25-27,31-33,37,48-49H,4-24H2,1-3H3,(H,40,46)(H,41,50)(H,54,55)(H,56,57)(H2,39,42,43)(H2,51,52,53)/t27-,31-,32-,33?,37-/m1/s1
- SMILES： CCCCCCCCCCCCCCCCC(SCCNC(CCNC(C(C(COP(OP(OC[C@H]1O[C@@H](N2C=NC3=C(N=CN=C23)N)[C@H](O)[C@@H]1OP(=O)(O)O)(O)=O)(O)=O)(C)C)O)=O)=O)=O

Computed Properties

Exact Mass: 1019.36094
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 22
Rotatable Bond Count: 35
Monoisotopic Mass: 1019.36052589g/mol
Heavy Atom Count: 66
Complexity: 1640
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 389Å²

Experimental Properties

PSA: 349.64

Coenzyme A, S-heptadecanoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-215461-5 mg	n-Heptadecanoyl coenzyme A lithium salt,	3546-17-6		5mg	￥2,347.00	2023-07-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	870717P-5MG	17:0 Coenzyme A	3546-17-6		5mg	¥3995.74	2024-11-08